Cas no 23409-80-5 (1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)-)
23409-80-5 structure
Product Name:1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)-
CAS No:23409-80-5
MF:C21H33N3O5
MW:407.503825902939
CID:262228
PubChem ID:236589
Update Time:2025-04-19
1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)-
- 2,4,6-tris(morpholin-4-ylmethyl)benzene-1,3-diol
- 2,4,6-tris-morpholinomethyl-resorcinol
- AC1L5WY6
- AC1Q79G4
- AG-K-21848
- AR-1D3269
- CTK4F1422
- HMS3078P06
- DTXSID00284828
- 1,3-Benzenediol, 2,4,6-tris(4-morpholinylmethyl)-
- NSC39205
- NSC-39205
- SMR001526897
- MLS002608146
- 23409-80-5
- CHEMBL1725539
- SCHEMBL17275922
-
- Inchi: 1S/C21H33N3O5/c25-20-17(14-22-1-7-27-8-2-22)13-18(15-23-3-9-28-10-4-23)21(26)19(20)16-24-5-11-29-12-6-24/h13,25-26H,1-12,14-16H2
- InChI Key: MNKGHMTYKRGTBW-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CC1C(=C(C=C(C=1O)CN1CCOCC1)CN1CCOCC1)O
Computed Properties
- Exact Mass: 407.24219
- Monoisotopic Mass: 407.24202116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 77.9Ų
Experimental Properties
- PSA: 77.87
- LogP: 0.40810
1,3-Benzenediol,2,4,6-tris(4-morpholinylmethyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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